molecular formula C14H15NO2 B6261315 6-(4-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile CAS No. 1548557-61-4

6-(4-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile

Cat. No. B6261315
CAS RN: 1548557-61-4
M. Wt: 229.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(4-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile (6-MOPCN) is a chemical compound that has been studied for its potential applications in various scientific fields. It is a member of the oxaspiroheptane class of compounds, which are cyclic molecules with a seven-membered ring structure. 6-MOPCN has been found to possess a variety of biological activities, including anti-inflammatory, analgesic, and anti-cancer effects. In addition, 6-MOPCN has been studied for its potential use as a drug delivery system and as a therapeutic agent.

Scientific Research Applications

6-(4-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile has been studied for its potential applications in various scientific fields. It has been found to possess anti-inflammatory, analgesic, and anti-cancer effects. In addition, this compound has been studied for its potential use as a drug delivery system and as a therapeutic agent. This compound has been found to be effective in treating inflammation, pain, and various types of cancer. It has also been studied for its potential use as a therapeutic agent for the treatment of neurological diseases, such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 6-(4-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile is not yet fully understood. However, it is believed to act through a variety of mechanisms. It is thought to act as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines, such as tumor necrosis factor-α (TNF-α) and interleukin-6 (IL-6). In addition, this compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are mediators of inflammation. This compound has also been found to inhibit the activity of nuclear factor-κB (NF-κB), a transcription factor involved in the regulation of inflammatory responses.
Biochemical and Physiological Effects
This compound has been found to possess a variety of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to inhibit the activity of COX-2 and NF-κB. In addition, this compound has been found to possess anti-cancer effects, as it has been found to inhibit the growth of various types of cancer cells. It has also been found to possess analgesic effects, as it has been found to reduce pain in animal models.

Advantages and Limitations for Lab Experiments

The use of 6-(4-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile in laboratory experiments has several advantages and limitations. One of the main advantages of this compound is that it is relatively easy to synthesize and is relatively stable. In addition, this compound has been found to possess a variety of biological activities, making it a useful tool for studying the effects of certain compounds on biological systems. However, this compound is not water-soluble, making it difficult to use in certain experiments. In addition, this compound is relatively expensive, making it difficult to use in large-scale experiments.

Future Directions

For research include further investigation into the mechanism of action of 6-(4-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile, as well as its potential applications as a drug delivery system and therapeutic agent. In addition, further research is needed to explore the potential toxicity of this compound and to develop more efficient and cost-effective methods for its synthesis. Finally, further research is needed to explore the potential of this compound as a therapeutic agent for neurological diseases, such as Alzheimer's disease and Parkinson's disease.

Synthesis Methods

6-(4-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile can be synthesized through a variety of methods. One of the most common methods is a three-step process involving the reaction of 4-methoxyphenyl isocyanate, ethyl acetoacetate, and sodium cyanide. This method results in a product that is a mixture of this compound and 2-oxaspiro[3.3]heptane-6-carbonitrile (6-OPCN). The product can then be purified to obtain pure this compound. Other methods for the synthesis of this compound include the reaction of 4-methoxyphenyl isocyanate and ethyl acetoacetate in the presence of a base, such as sodium hydroxide, and the reaction of 4-methoxyphenyl isocyanate and ethyl acetoacetate in the presence of a catalyst, such as palladium.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-(4-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile involves the reaction of a substituted benzaldehyde with a cyanoacetamide followed by a cyclization reaction to form the spirocyclic compound.", "Starting Materials": [ "4-methoxybenzaldehyde", "cyanoacetamide", "acetic acid", "sodium acetate", "sulfuric acid", "sodium hydroxide", "ethanol" ], "Reaction": [ "Step 1: Dissolve 4-methoxybenzaldehyde (1.0 equiv) and cyanoacetamide (1.2 equiv) in acetic acid and add a catalytic amount of sulfuric acid. Stir the mixture at room temperature for 2 hours.", "Step 2: Add sodium acetate (2.0 equiv) to the reaction mixture and heat the mixture to reflux for 6 hours.", "Step 3: Cool the reaction mixture to room temperature and add sodium hydroxide (2.0 equiv) to the mixture. Stir the mixture for 30 minutes.", "Step 4: Extract the mixture with ethyl acetate and wash the organic layer with water and brine. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Step 5: Purify the crude product by column chromatography using a mixture of hexane and ethyl acetate as the eluent to obtain the final product, 6-(4-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile." ] }

CAS RN

1548557-61-4

Molecular Formula

C14H15NO2

Molecular Weight

229.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.